Cas no 153334-38-4 (1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one)

• Product Name: 1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one
• CAS No: 153334-38-4
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD18834757
• CID: 99163
• PubChem ID: 14978352
• Update Time: 2025-10-20

1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-methyl-1H-1,2,4-triazol-3-yl)-
• 1-(1-METHYL-1H-1,2,4-TRIAZOL-3-YL)ETHANONE
• Ethanone, 1-(1-methyl-1H-1,2,4-triazol-3-yl)- (9CI)
• 1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one
• SCHEMBL11970853
• Ethanone,1-(1-methyl-1H-1,2,4-triazol-3-yl)-(9ci)
• 153334-38-4
• KVMDXWVXQJPFLR-UHFFFAOYSA-N
• SY291912
• 3-Acetyl-1-methyl-1,2,4-triazole
• 1-(1-methyl-1,2,4-triazol-3-yl)ethanone
• EN300-2485037
• MFCD18834757
• AKOS022902709

• MDL： MFCD18834757
• Inchi： 1S/C5H7N3O/c1-4(9)5-6-3-8(2)7-5/h3H,1-2H3
• InChI Key： KVMDXWVXQJPFLR-UHFFFAOYSA-N
• SMILES： O=C(C)C1N=CN(C)N=1

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Additional information on 1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one

Comprehensive Overview of 1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one (CAS No. 153334-38-4)

1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one, with the CAS number 153334-38-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the methyl group and the acetyl moiety in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and enzyme inhibitors.

In recent years, the compound has been explored for its role in crop protection and pest management, aligning with the global shift toward sustainable agriculture. The 1,2,4-triazole scaffold is known to exhibit fungicidal and herbicidal properties, which could address challenges like pesticide resistance and environmental toxicity. This aligns with trending searches such as "eco-friendly agrochemicals" and "next-generation fungicides," reflecting growing consumer and industry interest in greener alternatives.

From a synthetic perspective, 1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one serves as a versatile building block for medicinal chemistry. Its ketone functional group allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, a hot topic in pharmaceutical R&D. Searches for "machine learning in compound design" and "computational chemistry tools" highlight the intersection of technology and chemical innovation, where compounds like this play a pivotal role.

The compound's physicochemical properties, such as solubility and stability, have also been studied to optimize its formulation in various applications. For instance, its moderate lipophilicity makes it suitable for drug delivery systems, a field experiencing rapid growth due to advancements in nanotechnology. Queries like "improving drug bioavailability" and "nanocarrier synthesis" underscore the relevance of such research. Additionally, its potential use in material science, particularly in polymer modification, has sparked interest among researchers exploring "smart materials" and "functional coatings."

Quality control and analytical methods for 153334-38-4 are critical to ensure its consistency in industrial and laboratory settings. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structure. This ties into the broader discussion of "analytical chemistry advancements" and "quality assurance in chemical manufacturing," which are frequently searched topics among professionals.

In summary, 1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one (CAS No. 153334-38-4) is a multifaceted compound with promising applications across pharmaceuticals, agriculture, and materials science. Its unique structure and reactivity position it as a key player in addressing contemporary challenges like sustainable agriculture, drug development, and advanced material design. As research continues to evolve, this compound is likely to remain at the forefront of innovation, driven by interdisciplinary collaboration and cutting-edge technologies.